4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester
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Description
Scientific Research Applications
Synthesis and Evaluation
- The synthesis of (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl esters of 3-hydroxy-alpha-methyltyrosine (methyldopa) showed these esters, including structures similar to 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-2-oxo-butyric acid methyl ester, are effective prodrugs for methyldopa, with significant plasma levels in bioavailability studies (Saari et al., 1984).
Herbicidal Activity
- Isoindolinedione substituted benzoxazinone derivatives, structurally related to this compound, have demonstrated effective herbicidal activities against various weeds, indicating potential in agricultural applications (Huang et al., 2009).
Antihypertensive Properties
- Related compounds to this compound have been shown to be orally effective antihypertensive agents in spontaneously hypertensive rats, suggesting potential for cardiovascular research (Saari et al., 1984).
Antimicrobial Activities
- Certain derivatives, similar in structure to the compound , have displayed antimicrobial activities against a variety of bacterial strains, indicating potential for development in antimicrobial drug research (Sharma et al., 2004).
Molecular Structure Analysis
- The molecular structures of compounds closely related to this compound have been determined, providing insights into their chemical properties and potential applications in various fields, including material science and drug design (Sakhautdinov et al., 2013).
Anti-Tumor Properties
- Some derivatives have shown surprising anti-tumor properties against human breast cancer, suggesting potential in oncological research (Miles et al., 1958).
Electrochemical Sensor Application
- The use of poly(thiophen-3-yl-acetic acid 1,3-dioxo-1,3-dihydro-isoindol-2-yl ester) in electrochemical hybridization sensors indicates potential applications in biosensing technologies (Cha et al., 2003).
Properties
IUPAC Name |
methyl 4-(1,3-dioxoisoindol-2-yl)-2-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO5/c1-19-13(18)10(15)6-7-14-11(16)8-4-2-3-5-9(8)12(14)17/h2-5H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKFYFKFRGTZFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=O)CCN1C(=O)C2=CC=CC=C2C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.